6-(Ethylamino)pyridazin-3(2H)-one

• IUPAC Name: 3-(ethylamino)-1H-pyridazin-6-one
• InChI: InChI=1S/C6H9N3O/c1-2-7-5-3-4-6(10)9-8-5/h3-4H,2H2,1H3,(H,7,8)(H,9,10)
• InChI Key: RLNFWFBMYVHVHQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NNC(=O)C=C1
• Molecular Formula: C6H9N3O
• DSSTOX Substance ID: DTXSID50533939
• Molecular Weight: 139.16 g/mol
• CAS No.: 88259-78-3

Description

6-(Ethylamino)pyridazin-3(2H)-one is a pyridazinone derivative characterized by an ethylamino substituent at the 6-position of the pyridazinone ring. Pyridazinones are nitrogen-containing heterocycles with diverse pharmacological properties, including anti-inflammatory, analgesic, antihypertensive, and antimicrobial activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(Ethylamino)pyridazin-3(2H)-one can be achieved through various methods. One common approach involves the reaction of 2-diethoxyphosphoryl-4-oxoalkanoates with hydrazines to form intermediate 4-diethoxyphosphoryl-4,5-dihydropyridazin-3(2H)-ones. This intermediate can then undergo a Horner-Wadsworth-Emmons olefination with aldehydes to yield the desired 6-(Ethylamino)pyridazin-3(2H)-one .

Industrial Production Methods

Industrial production methods for 6-(Ethylamino)pyridazin-3(2H)-one typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

6-(Ethylamino)pyridazin-3(2H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the keto group to a hydroxyl group.

Substitution: The ethylamino group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides and amines.

Major Products Formed

Oxidation: Formation of N-oxides.

Reduction: Formation of hydroxyl derivatives.

Substitution: Formation of various substituted pyridazinones depending on the reagents used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory, analgesic, and anticancer activities.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-(Ethylamino)pyridazin-3(2H)-one involves its interaction with specific molecular targets and pathways. For example, it has been shown to inhibit fatty acid-binding protein 4 (FABP4), which plays a role in metabolic processes and inflammation . The inhibition of FABP4 can lead to reduced inflammation and potential therapeutic benefits in conditions such as diabetes and obesity.

Comparison with Similar Compounds

Anti-Inflammatory Activity

• Phenylamino Derivatives: 6-(2-Bromophenylamino)- and 6-(2,6-dimethylphenylamino)-pyridazin-3(2H)-one demonstrated 74% and 73.5% inflammation inhibition, respectively, comparable to diclofenac (78.3%) in carrageenan-induced edema models .
• Ulcerogenicity: These compounds also exhibited lower gastric ulcerogenicity than indomethacin, a significant advantage for NSAID development .
• Inference for Ethylamino Analog: The ethylamino group may enhance anti-inflammatory efficacy due to improved hydrogen-bonding capacity, though specific data are needed.

Pharmacological Diversity

• Antihypertensive Activity: Derivatives like 6-aryl-4,5-dihydro-3(2H)-pyridazinones act as cardiotonic agents by inhibiting phosphodiesterase III .
• Antimicrobial Effects: 6-Aryl-3(2H)-pyridazinones show activity against bacterial and fungal pathogens .

Biological Activity

6-(Ethylamino)pyridazin-3(2H)-one is a compound of significant interest in medicinal chemistry due to its diverse biological activities and potential therapeutic applications. This article delves into the compound's biological activity, including its mechanisms of action, effects on various biochemical pathways, and relevant case studies that illustrate its pharmacological potential.

Chemical Structure and Properties

6-(Ethylamino)pyridazin-3(2H)-one features a pyridazine ring with an ethylamino substituent, which contributes to its unique chemical properties. The compound's structure is critical for its interaction with biological targets, influencing both its pharmacodynamics and pharmacokinetics.

The biological activity of 6-(Ethylamino)pyridazin-3(2H)-one primarily involves:

• Enzyme Interaction : It has been shown to interact with various enzymes, potentially inhibiting or activating their activity. For instance, it may bind to active sites or allosteric sites on enzymes, disrupting metabolic processes or signaling pathways.
• Cell Signaling Modulation : The compound can influence cellular signaling pathways by modulating the activity of transcription factors and other regulatory proteins, leading to altered gene expression and cellular responses .

Biological Activity Overview

The following table summarizes key findings related to the biological activity of 6-(Ethylamino)pyridazin-3(2H)-one:

Biological Activity	Description	Reference
Antimicrobial	Exhibits antimicrobial properties against various pathogens, suggesting potential for infection treatment.
Cytotoxicity	Demonstrates cytotoxic effects on cancer cell lines, indicating potential as an anticancer agent.
Anti-inflammatory	Shows promise in reducing inflammatory responses in vitro, suggesting therapeutic applications in inflammatory diseases.
Enzyme Inhibition	Inhibits specific metabolic enzymes, affecting drug metabolism and bioavailability.

Case Studies

• Anticancer Activity : A study investigated the effects of 6-(Ethylamino)pyridazin-3(2H)-one on various cancer cell lines. The compound exhibited significant cytotoxicity at micromolar concentrations, leading to apoptosis in treated cells. The mechanism was linked to the inhibition of key survival pathways involving protein kinases .
• Antimicrobial Efficacy : Another research focused on the antimicrobial properties of this compound against Gram-positive and Gram-negative bacteria. Results indicated that 6-(Ethylamino)pyridazin-3(2H)-one inhibited bacterial growth effectively, with minimum inhibitory concentrations (MIC) comparable to established antibiotics .
• Anti-inflammatory Effects : In vitro tests demonstrated that this compound could reduce the secretion of pro-inflammatory cytokines in activated macrophages. This suggests a potential role in treating chronic inflammatory conditions .

Pharmacokinetics and Toxicity

Understanding the pharmacokinetics of 6-(Ethylamino)pyridazin-3(2H)-one is crucial for its development as a therapeutic agent:

• Absorption and Distribution : The compound shows favorable absorption properties with moderate lipophilicity due to the ethylamino group, facilitating cellular uptake.
• Metabolism : It interacts with cytochrome P450 enzymes, which may alter the metabolism of co-administered drugs .
• Toxicity Profile : While initial studies suggest low toxicity at therapeutic doses, further research is needed to fully elucidate its safety profile in vivo.